Cas no 1175560-85-6 (4-(Cyclopropylmethylsulfonyl)phenylboronic acid)

4-(Cyclopropylmethylsulfonyl)phenylboronic acid structure
1175560-85-6 structure
4-(Cyclopropylmethylsulfonyl)phenylboronic acid
1175560-85-6
C10H13BO4S
240.08382
MFCD12546552
827807
46739638

4-(Cyclopropylmethylsulfonyl)phenylboronic acid Properties

Names and Identifiers

    • (4-((Cyclopropylmethyl)sulfonyl)phenyl)boronic acid
    • (4-((Cyclopropylmethyl)sulfonyl)-phenyl)boronic acid
    • 4-(Cyclopropylmethylsulfonyl)phenylboronic acid
    • [4-(cyclopropylmethylsulfonyl)phenyl]boronic acid
    • (4-((Cyclopropylmethyl)sulfonyl)phenyl)boronicacid
    • DZBUTJPNUVQODY-UHFFFAOYSA-N
    • DB-108427
    • 1175560-85-6
    • DTXSID40675231
    • [4-(Cyclopropylmethanesulfonyl)phenyl]boronic acid
    • MFCD12546552
    • (4-cyclopropylmethanesulfonylphenyl)boronic acid
    • CS-0175296
    • AKOS015840796
    • 4-(CYCLOPROPYLMETHYLSULFONYL)PHENYLBORONIC ACID
    • BS-25444
    • +Expand
    • MFCD12546552
    • DZBUTJPNUVQODY-UHFFFAOYSA-N
    • InChI=1S/C10H13BO4S/c12-11(13)9-3-5-10(6-4-9)16(14,15)7-8-1-2-8/h3-6,8,12-13H,1-2,7H2
    • C1CC1CS(=O)(=O)C2=CC=C(C=C2)B(O)O

Computed Properties

  • 240.06300
  • 2
  • 4
  • 4
  • 240.0627602g/mol
  • 16
  • 323
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 83Ų

Experimental Properties

  • 0.63090
  • 82.98000

4-(Cyclopropylmethylsulfonyl)phenylboronic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AD61287-250mg
4-(Cyclopropylmethylsulfonyl)phenylboronic acid
1175560-85-6 98%
250mg
$221.00
abcr
AB271352-250 mg
4-(Cyclopropylmethylsulfonyl)phenylboronic acid, 95%; .
1175560-85-6 95%
250 mg
€424.50 2023-07-20
Alichem
A019116197-1g
(4-((Cyclopropylmethyl)sulfonyl)phenyl)boronic acid
1175560-85-6 95%
1g
$400.00 2023-09-04
Ambeed
A958712-1g
(4-((Cyclopropylmethyl)sulfonyl)phenyl)boronic acid
1175560-85-6 97%
1g
$458.0
Chemenu
CM136412-250mg
(4-((Cyclopropylmethyl)sulfonyl)-phenyl)boronic acid
1175560-85-6 95%
250mg
$318 2023-03-07
Crysdot LLC
CD12176398-1g
(4-((Cyclopropylmethyl)sulfonyl)phenyl)boronic acid
1175560-85-6 95+%
1g
$407 2024-07-23
Fluorochem
219167-250mg
4-((Cyclopropylmethyl)sulfonyl)phenyl)boronic acid
1175560-85-6 95%
250mg
£282.00 2022-03-01
Matrix Scientific
093026-250mg
(4-((Cyclopropylmethyl)sulfonyl)-phenyl)boronic acid, 95+%
1175560-85-6 95+%
250mg
$394.00 2023-09-10
TRC
C991623-25mg
4-(Cyclopropylmethylsulfonyl)phenylboronic acid
1175560-85-6
25mg
$92.00 2023-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1245966-250mg
(4-((Cyclopropylmethyl)sulfonyl)phenyl)boronic acid
1175560-85-6 97%
250mg
¥2478.00 2024-08-09

4-(Cyclopropylmethylsulfonyl)phenylboronic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1175560-85-6)4-(Cyclopropylmethylsulfonyl)phenylboronic acid
A1105664
99%
1g
412.0